Cas no 1261953-91-6 (2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde
• CAS No: 1261953-91-6
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• MDL: MFCD18314932
• CID: 1223282
• PubChem ID: 53220684
• Update Time: 2025-07-24

2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde
• MFCD18314932
• 2-FORMYL-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• 1261953-91-6
• DTXSID20685393
• 3-Hydroxy-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carbaldehyde
• 2-Formyl-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%

• MDL： MFCD18314932
• Inchi： 1S/C18H19NO4S/c20-13-16-5-4-15(12-18(16)21)14-6-8-17(9-7-14)24(22,23)19-10-2-1-3-11-19/h4-9,12-13,21H,1-3,10-11H2
• InChI Key： NSYKUVMVNCXQMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C=O)=C(C=2)O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde

Professional Introduction to Compound with CAS No. 1261953-91-6 and Product Name: 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde

The compound with the CAS number 1261953-91-6 and the product name 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a hydroxyl group, a benzaldehyde moiety, and a piperidine-1-ylsulfonyl substituent, which collectively contribute to its diverse chemical reactivity and biological activity.

In the realm of pharmaceutical research, the synthesis and characterization of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde have been extensively studied to explore its pharmacological properties. The presence of the hydroxyl group and the benzaldehyde moiety suggests potential roles in hydrogen bonding interactions, which are crucial for binding to biological targets. Furthermore, the piperidine-1-ylsulfonyl group introduces a sulfonamide moiety, known for its pharmacological significance in various therapeutic areas. This combination of functional groups makes the compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde. Molecular docking studies have shown that this compound can interact with multiple protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the benzaldehyde core, followed by functionalization with the hydroxyl group and the piperidine-1-ylsulfonyl substituent. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and selective transformations. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring a higher quality final product.

One of the most compelling aspects of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde is its potential as a scaffold for drug development. The structural features of this compound allow for modifications that can fine-tune its pharmacological properties. For example, variations in the substitution pattern on the aromatic ring or changes to the piperidine ring can alter its binding affinity and selectivity for specific targets. This flexibility makes it an attractive platform for designing novel therapeutics with improved efficacy and reduced side effects.

In vitro studies have provided valuable insights into the biological activity of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde. These experiments have revealed potential applications in treating various diseases, including neurological disorders and metabolic conditions. The compound has demonstrated promising results in preliminary assays for antioxidant and anti-inflammatory effects, which are critical for managing chronic diseases. Additionally, its interaction with mitochondrial enzymes has been explored, suggesting possible applications in energy metabolism regulation.

The future direction of research on 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde includes further exploration of its mechanism of action and optimization for clinical use. Preclinical studies are being conducted to evaluate its safety profile and pharmacokinetic properties. These studies are essential for understanding how the compound behaves within living organisms and identifying any potential toxicities or adverse effects. Successful completion of these studies could pave the way for clinical trials and eventual approval as a new therapeutic agent.

The significance of 2-hydroxy-4-(4-piperidin-1-ylsulfonylphenyl)benzaldehyde extends beyond its immediate applications in drug development. It serves as a valuable tool for researchers studying molecular interactions and designing new chemical entities with tailored properties. The insights gained from studying this compound contribute to our understanding of complex biological systems and may inspire novel approaches to addressing unmet medical needs.

In conclusion, 2-hydroxy-4-(4-piperidin-1-yisulfonylphenyl)benzaldehyde is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.